Cas no 1797182-76-3 (N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide)

N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide is a specialized sulfonamide derivative featuring a methoxy-substituted thiophene moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The presence of the methylthiophene group enhances lipophilicity, while the sulfonamide functionality offers opportunities for further derivatization. Its structural complexity allows for selective interactions with biological targets, making it valuable in drug discovery. The compound is typically synthesized under controlled conditions to ensure high purity and consistency. Its stability and well-defined chemical properties make it suitable for applications in small-molecule development and structure-activity relationship studies.

N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide structure

1797182-76-3 structure

Product Name:N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide

CAS No:1797182-76-3

MF:C₁₂H₂₁NO₃S₂

MW:291.430041074753

CID:6472845

Update Time:2025-05-20

N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide
- Inchi： 1S/C12H21NO3S2/c1-9(2)8-18(14,15)13-7-11(16-4)12-6-5-10(3)17-12/h5-6,9,11,13H,7-8H2,1-4H3
- InChI Key： NEYVMDZGBJKTQT-UHFFFAOYSA-N
- SMILES： C(S(NCC(OC)C1SC(C)=CC=1)(=O)=O)C(C)C

N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6451-0771-2μmol	N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide	1797182-76-3	90%+	2μl	$57.0	2023-05-20
Life Chemicals	F6451-0771-5μmol	N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide	1797182-76-3	90%+	5μl	$63.0	2023-05-20
Life Chemicals	F6451-0771-10μmol	N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide	1797182-76-3	90%+	10μl	$69.0	2023-05-20
Life Chemicals	F6451-0771-1mg	N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide	1797182-76-3	90%+	1mg	$54.0	2023-05-20
Life Chemicals	F6451-0771-2mg	N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide	1797182-76-3	90%+	2mg	$59.0	2023-05-20
Life Chemicals	F6451-0771-3mg	N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide	1797182-76-3	90%+	3mg	$63.0	2023-05-20
Life Chemicals	F6451-0771-4mg	N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide	1797182-76-3	90%+	4mg	$66.0	2023-05-20
Life Chemicals	F6451-0771-5mg	N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide	1797182-76-3	90%+	5mg	$69.0	2023-05-20
Life Chemicals	F6451-0771-10mg	N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide	1797182-76-3	90%+	10mg	$79.0	2023-05-20

N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide

Recent Advances in the Study of N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide (CAS: 1797182-76-3)

The compound N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide (CAS: 1797182-76-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of considerable interest for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary research indicates that N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide exhibits selective binding affinity towards certain enzymes and receptors involved in inflammatory and metabolic pathways. This selectivity suggests its potential as a lead compound for the development of novel anti-inflammatory or metabolic disorder treatments. Further in vitro and in vivo studies are underway to validate these findings and explore its therapeutic window.

In addition to its biological activity, recent advancements in synthetic chemistry have enabled more efficient and scalable production of this compound. Researchers have developed optimized synthetic routes that improve yield and purity, addressing previous challenges in its large-scale preparation. These methodological improvements are critical for facilitating further preclinical and clinical studies, ensuring a steady supply of the compound for comprehensive evaluation.

Another noteworthy aspect of the current research is the exploration of the compound's safety profile. Early toxicological assessments have provided preliminary data on its biocompatibility and potential side effects. While initial results are encouraging, extensive safety studies are required to fully understand its risk-benefit ratio. These studies are essential for advancing the compound through the drug development pipeline and ultimately achieving regulatory approval.

Looking ahead, the integration of computational modeling and high-throughput screening techniques is expected to further accelerate the research on N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide. These approaches will enable researchers to predict its behavior in complex biological systems and identify potential synergies with other therapeutic agents. Such interdisciplinary efforts hold great promise for unlocking the full therapeutic potential of this compound.

In conclusion, N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-methylpropane-1-sulfonamide represents a compelling candidate for further investigation in the chemical biology and pharmaceutical fields. Its unique properties, combined with recent methodological advancements, position it as a valuable asset in the quest for innovative treatments. Continued research efforts will be crucial in translating these early findings into tangible clinical benefits.